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Compound of Interest

Compound Name: SM-1295

Cat. No.: B8210199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of the

synthetic peptide CJC-1295, including its variants with and without the Drug Affinity Complex

(DAC), for research applications. Adherence to these guidelines is crucial for maintaining the

integrity, stability, and biological activity of the peptide.

Introduction
CJC-1295 is a synthetic analogue of Growth Hormone-Releasing Hormone (GHRH) that has

been modified to increase its stability and half-life. It functions by stimulating the anterior

pituitary gland to release growth hormone (GH).[1][2] The peptide is available in two primary

forms:

CJC-1295 without DAC (also known as Modified GRF (1-29)): This version has a relatively

short half-life of approximately 30 minutes and promotes a pulsatile release of GH,

mimicking the natural physiological pattern.[2]

CJC-1295 with DAC: The addition of the Drug Affinity Complex significantly extends the

peptide's half-life to about 6-8 days, resulting in a more sustained elevation of GH levels.[2]

Proper reconstitution and storage are critical to prevent degradation and ensure accurate and

reproducible experimental results.
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Quantitative Data Summary
The following tables provide a summary of recommended reconstitution and storage

parameters for CJC-1295.

Table 1: Reconstitution Parameters for CJC-1295

Vial Size (mg)
Diluent Volume
(mL)

Resulting
Concentration
(mg/mL)

Resulting
Concentration (µg/
µL)

2 1.0 2.0 2.0

2 2.0 1.0 1.0

5 1.0 5.0 5.0

5 2.0 2.5 2.5

5 2.5 2.0 2.0

Table 2: Storage Conditions and Stability of CJC-1295
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C to -80°C Up to 3 years
For long-term storage.

[3]

Lyophilized Powder 2-8°C Up to 2 years
For short to medium-

term storage.[3]

Lyophilized Powder Room Temperature Several weeks

Stable for short

periods, such as

during shipping.[4]

Reconstituted Solution 2-8°C Up to 30 days

Must be stored in the

refrigerator

immediately after

reconstitution.[3][5]

Reconstituted Solution -20°C Up to 3-4 months

Aliquoting is

recommended to

avoid repeated freeze-

thaw cycles.[4]

Experimental Protocols
Materials Required

Vial of lyophilized CJC-1295 (with or without DAC)

Bacteriostatic water for injection (containing 0.9% benzyl alcohol)

Sterile syringes (e.g., 1 mL or 3 mL for reconstitution, and insulin syringes for dosing)

Alcohol preparation pads

Sterile, empty vials for aliquoting (optional)

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses
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Preparation:

Allow the vial of lyophilized CJC-1295 and the bacteriostatic water to equilibrate to room

temperature before reconstitution. This helps to prevent condensation and ensures

accurate volume measurements.

Clean the rubber stoppers of both vials with an alcohol preparation pad and allow them to

air dry.

Diluent Aspiration:

Using a sterile syringe, draw the desired volume of bacteriostatic water. Refer to Table 1

for recommended volumes to achieve a specific concentration.

Reconstitution:

Slowly and gently inject the bacteriostatic water into the vial of lyophilized CJC-1295.

Angle the needle so that the water runs down the side of the vial to avoid foaming and

potential degradation of the peptide.

Do not shake or vigorously agitate the vial.

Dissolution:

Gently swirl the vial in a circular motion until the lyophilized powder is completely

dissolved. The solution should be clear and free of any particulate matter.

If the peptide does not dissolve completely, the vial can be gently rolled between the

palms.

Labeling:

Clearly label the reconstituted vial with the peptide name, concentration, and date of

reconstitution.
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Lyophilized Powder:

For long-term storage, place the sealed vials in a freezer at -20°C to -80°C.[3]

For short-term storage, vials can be kept in a refrigerator at 2-8°C.[3]

Reconstituted Solution:

Refrigeration: Immediately after reconstitution, store the vial in a refrigerator at 2-8°C.[3] The

reconstituted peptide is stable for up to 30 days under these conditions.[3][5]

Freezing (for longer-term storage):

To extend the shelf-life of the reconstituted peptide, it can be aliquoted into smaller, single-

use volumes in sterile vials and stored at -20°C for up to 3-4 months.[4]

Crucially, avoid repeated freeze-thaw cycles, as this can lead to peptide degradation.

Aliquoting into single-use vials is essential if freezing.

Mandatory Visualizations
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Caption: Workflow for the reconstitution and storage of CJC-1295.
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Caption: Simplified signaling pathway of CJC-1295 in the anterior pituitary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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